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Compound of Interest

Compound Name: Longipedlactone G

Cat. No.: B15239555

Introduction

The query for "Longipedlactone G" does not yield a direct match in the current scientific
literature. It is highly probable that this name is a variant or misspelling of other closely related
nortriterpenoid lactones isolated from plants of the Schisandraceae family, particularly from the
genera Kadsura and Schisandra. This technical guide provides a comprehensive overview of
the discovery, origin, and chemical biology of similarly named and structurally related
compounds, namely Longipedlactones from Kadsura longipedunculata and Propindilactone G
from Schisandra propinqua. This document is intended for researchers, scientists, and
professionals in drug development who are interested in this class of natural products.

Part 1: The Longipedlactones of Kadsura
longipedunculata

The genus Kadsura is a rich source of structurally diverse and biologically active triterpenoids.
Phytochemical investigations into Kadsura longipedunculata, a plant used in traditional
medicine in China, have led to the isolation of a series of novel triterpene dilactones designated
as Longipedlactones.[1]

Discovery and Origin
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A review of the chemical constituents of Kadsura longipedunculata reveals the isolation of
numerous compounds, including a series of nine novel triterpene dilactones named
Longipedlactones A-l.[1] These compounds possess a uniqgue chemical skeleton. While the
specific designation "Longipedlactone G" is not explicitly found, it is plausible that it belongs to
this series or is a yet-to-be-reported analog. Another related compound, Longipedlactone J,

has been isolated from the stems of Kadsura heteroclita.[2]

Chemical Structure

The Longipedlactones are characterized by a complex, highly oxygenated nortriterpenoid core.
The detailed structures of Longipedlactones A-l were elucidated using spectroscopic methods.

[1]

Part 2: Propindilactone G from Schisandra
propinqua

A significant body of research exists for Propindilactone G, a nortriterpenoid that shares
structural similarities with compounds isolated from Kadsura. Given the phonetic resemblance,
information on Propindilactone G is highly relevant.

Discovery and Origin

Propindilactone G is a nortriterpenoid that was first isolated from the stems of Schisandra
propingua var. propinqua.[3][4] Plants of the Schisandra genus are well-known for producing a
variety of bioactive nortriterpenoids.[5][6][7]

Structural Revision and Synthesis

Initial structural elucidation of natural products can be challenging. As a result of synthetic

studies, the structure of (+)-propindilactone G was revised.[3][4] A concise total synthesis of
this complex molecule has been achieved, which not only confirmed its revised structure but
also provided a route for producing the compound for further biological evaluation.[3][4][8][9]

The key steps in the first total synthesis included an asymmetric Diels-Alder reaction, a
Pauson-Khand reaction, a Pd-catalyzed reductive hydrogenolysis reaction, and an oxidative
heterocoupling reaction.[3][4] A later bioinspired synthesis was also developed, providing
experimental evidence for its putative biosynthetic pathway.[8][9]
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Experimental Protocols

Isolation of Propindilactone G (General Procedure):

A general procedure for the isolation of nortriterpenoids from Schisandra species involves the
extraction of the plant material (e.g., stems) with organic solvents, followed by a series of
chromatographic separations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15239555?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15239555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

